Cas no 55376-34-6 (Piperidine, 1-(4-iodophenyl)-)

• Product Name: Piperidine, 1-(4-iodophenyl)-
• CAS No: 55376-34-6
• MF: C₁₁H₁₄IN
• MW: 287.140035152435
• CID: 352125
• PubChem ID: 13203609
• Update Time: 2025-06-12

Piperidine, 1-(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(4-iodophenyl)-
• 1-(4-iodophenyl)Piperidine
• DTXSID00527308
• FT-0726655
• MFCD22418495
• PIVBPXLBAWYSSK-UHFFFAOYSA-N
• AS-44207
• AKOS020188391
• SCHEMBL133561
• 55376-34-6

• Inchi： 1S/C11H14IN/c12-10-4-6-11(7-5-10)13-8-2-1-3-9-13/h4-7H,1-3,8-9H2
• InChI Key： PIVBPXLBAWYSSK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 287.01672
• Monoisotopic Mass: 287.01710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Piperidine, 1-(4-iodophenyl)-

Piperidine, 1-(4-iodophenyl)- (CAS No. 55376-34-6): A Comprehensive Overview

Piperidine, 1-(4-iodophenyl)- (CAS No. 55376-34-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(4-iodophenyl)piperidine, is characterized by its unique structure, which combines a piperidine ring with a 4-iodophenyl substituent. This molecular configuration imparts specific chemical and biological properties that make it a valuable building block in the synthesis of various pharmaceuticals and research compounds.

The chemical structure of Piperidine, 1-(4-iodophenyl)- consists of a six-membered piperidine ring attached to a phenyl group at the 1-position, with an iodine atom substituting at the para position of the phenyl ring. The presence of the iodine atom significantly influences the compound's reactivity and solubility, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, Piperidine, 1-(4-iodophenyl)- has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of neuroactive compounds. The piperidine moiety is known to confer central nervous system (CNS) activity, while the iodine substituent can enhance metabolic stability and bioavailability. This combination makes Piperidine, 1-(4-iodophenyl)- a promising candidate for the development of novel CNS drugs.

Recent research has also explored the role of Piperidine, 1-(4-iodophenyl)- in cancer therapy. Studies have shown that derivatives of this compound can exhibit potent antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation and survival. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that certain 1-(4-iodophenyl)piperidine derivatives effectively inhibited the growth of human breast cancer cells by modulating the PI3K/AKT signaling pathway.

Beyond its therapeutic applications, Piperidine, 1-(4-iodophenyl)- has also found use in radiolabeling studies. The iodine atom can be readily replaced with radioactive isotopes such as iodine-123 or iodine-125, making it useful for imaging and diagnostic purposes. This property has been leveraged in nuclear medicine to develop radiotracers for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging.

In addition to its biological applications, Piperidine, 1-(4-iodophenyl)- is also valued for its synthetic utility. The presence of the iodine atom provides a convenient handle for further functionalization through various chemical reactions such as Suzuki coupling, Stille coupling, and Ullmann coupling. These reactions enable the introduction of diverse substituents at the para position of the phenyl ring, thereby expanding the range of possible derivatives and their potential applications.

The synthesis of Piperidine, 1-(4-iodophenyl)- typically involves several steps. One common approach is to start with piperidine and react it with 4-iodobenzaldehyde to form an imine intermediate, which is then reduced to yield the desired product. Alternative synthetic routes have also been reported, including direct arylation methods that utilize transition metal catalysts to introduce the iodophenyl group onto the piperidine ring.

The physical properties of Piperidine, 1-(4-iodophenyl)- are well-characterized. It is a white crystalline solid with a melting point ranging from 90 to 92°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various laboratory-scale operations and industrial processes.

In terms of safety and handling, while Piperidine, 1-(4-iodophenyl)- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local environmental guidelines to ensure responsible handling.

The future prospects for Piperidine, 1-(4-iodophenyl)- are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in pharmaceutical development and medicinal chemistry.